Cas no 2137608-38-7 (1-[2-(methylsulfanyl)ethyl]-1H-imidazol-4-amine)

• Product Name: 1-[2-(methylsulfanyl)ethyl]-1H-imidazol-4-amine
• CAS No: 2137608-38-7
• MF: C₆H₁₁N₃S
• MW: 157.236639261246
• CID: 5797761
• PubChem ID: 165463134
• Update Time: 2025-06-30

1-[2-(methylsulfanyl)ethyl]-1H-imidazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 2137608-38-7
• EN300-783378
• 1-[2-(methylsulfanyl)ethyl]-1H-imidazol-4-amine

• Inchi： 1S/C6H11N3S/c1-10-3-2-9-4-6(7)8-5-9/h4-5H,2-3,7H2,1H3
• InChI Key： XJFPCUHVZCUANB-UHFFFAOYSA-N
• SMILES： S(C)CCN1C=NC(=C1)N

Computed Properties

• Exact Mass: 157.06736854g/mol
• Monoisotopic Mass: 157.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 69.1Ų

Additional information on 1-[2-(methylsulfanyl)ethyl]-1H-imidazol-4-amine

Professional Introduction to 1-[2-(methylsulfanyl)ethyl]-1H-imidazol-4-amine (CAS No. 2137608-38-7)

1-[2-(methylsulfanyl)ethyl]-1H-imidazol-4-amine, identified by the CAS number 2137608-38-7, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative has garnered considerable attention due to its versatile structural framework and potential applications in drug discovery and medicinal chemistry. The compound's unique combination of a methylsulfanyl group and an imidazole core makes it a promising candidate for further exploration in various therapeutic areas.

The chemical structure of 1-[2-(methylsulfanyl)ethyl]-1H-imidazol-4-amine features a six-membered imidazole ring substituted at the 4-position with an amine group, while the 2-position of the ring is linked to an ethyl chain terminated by a methylsulfanyl moiety. This structural motif is highly conducive to interactions with biological targets, making it an attractive scaffold for designing novel pharmacophores. The presence of both polar and non-polar regions in its molecule allows for favorable solubility profiles, which is a critical factor in pharmaceutical formulations.

In recent years, there has been a surge in research focused on developing new therapeutic agents with improved efficacy and reduced side effects. Among the various chemical classes investigated, imidazole derivatives have shown remarkable promise in treating a wide range of diseases, including infectious disorders, inflammatory conditions, and even certain types of cancer. The compound 1-[2-(methylsulfanyl)ethyl]-1H-imidazol-4-amine (CAS No. 2137608-38-7) is no exception, as it has been explored in several preclinical studies for its potential pharmacological activity.

One of the most compelling aspects of this compound is its ability to modulate biological pathways associated with disease progression. For instance, studies have indicated that it may interact with specific enzymes and receptors involved in inflammation and immune response. The methylsulfanyl group, in particular, has been identified as a key structural element that enhances binding affinity to certain biological targets. This feature has led researchers to investigate its potential as an anti-inflammatory agent, with preliminary findings suggesting promising results in animal models.

The synthesis of 1-[2-(methylsulfanyl)ethyl]-1H-imidazol-4-amine (CAS No. 2137608-38-7) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the formation of the imidazole ring through condensation reactions, followed by functionalization at the 4-position with an amine group. The introduction of the ethyl chain terminated by a methylsulfanyl group is achieved through nucleophilic substitution or other suitable coupling reactions.

The synthetic route also emphasizes the importance of purification techniques to remove any impurities that could affect the compound's efficacy. Chromatographic methods such as column chromatography are commonly employed to isolate the desired product in high purity. Additionally, spectroscopic techniques like NMR and mass spectrometry are used to confirm the structural integrity of the compound before it undergoes further pharmacological testing.

In terms of pharmacological activity, 1-[2-(methylsulfanyl)ethyl]-1H-imidazol-4-amine (CAS No. 2137608-38-7) has been tested in various in vitro and in vivo models to evaluate its potential therapeutic benefits. Early studies have demonstrated its ability to inhibit certain enzymes involved in inflammation, such as COX-2 and LOX. These findings are particularly intriguing given the widespread use of nonsteroidal anti-inflammatory drugs (NSAIDs) for managing pain and inflammation.

Beyond its anti-inflammatory properties, this compound has also shown promise in other therapeutic areas. For example, research suggests that it may exhibit antimicrobial activity against certain bacteria and fungi by interfering with essential cellular processes. This makes it a valuable candidate for developing new antibiotics or antifungal agents, especially in light of the growing concern over antibiotic resistance.

The development of new drugs often involves rigorous testing to assess their safety and efficacy before they can be approved for human use. In the case of 1-[2-(methylsulfanyl)ethyl]-1H-imidazol-4-amine (CAS No. 2137608-38-7), researchers are focusing on optimizing its pharmacokinetic properties to ensure it reaches target sites effectively within the body. This includes studying its absorption, distribution, metabolism, and excretion (ADME) profiles to identify any potential issues that could limit its clinical utility.

Another important consideration is the compound's potential for drug-drug interactions (DDIs), which can significantly impact its safety profile. By understanding how this compound interacts with other medications commonly prescribed to patients, researchers can better predict its effects when used in combination therapies. This information is crucial for developing dosing guidelines that minimize adverse effects while maximizing therapeutic benefits.

The role of computational chemistry and molecular modeling has become increasingly prominent in drug discovery research over recent years. These tools allow scientists to predict how different compounds will interact with biological targets at a molecular level before conducting costly wet-lab experiments. For 1-[2-(methylsulfanyl)ethyl]-1H-imidazol-4-amine (CAS No. 2137608-38-7), computational studies have helped refine its structure to enhance binding affinity while reducing off-target effects.

In conclusion, 1-[2-(methylsulfanyl)ethyl]-1H-imidazol-4-amine (CAS No. 2137608-38-7) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas including anti-inflammation and antimicrobial treatments. Its unique structural features make it an attractive scaffold for further drug development efforts aimed at improving patient outcomes through innovative medicinal chemistry approaches.